2-(2-Bromothiazol-4-yl)ethanol
Overview
Description
“2-(2-Bromothiazol-4-yl)ethanol” is a chemical compound with the molecular formula C5H6BrNOS . It is also known as “(2-Bromothiazol-4-yl)methanol hydrochloride” with a CAS Number of 1609396-56-6 . The compound has a molecular weight of 231.52 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The compound also contains a bromine atom and a hydroxyl group .
Scientific Research Applications
Synthesis and Characterization
2-(2-Bromothiazol-4-yl)ethanol and its derivatives have been synthesized and characterized for various applications. For instance, 2-(4-Bromo-3,5-diphenyl-pyrazol-1-yl)-ethanol (BBB4), a pyrazole derivative, was synthesized and evaluated for its biological activities, highlighting the significance of the bromothiazolyl ethanol structure in bioactive compound synthesis. The development of water-soluble formulations of such compounds, like BBB4-based nanoparticles, demonstrates their potential in biomedical applications due to improved solubility and bioavailability (Alfei et al., 2021).
Catalysis and Polymerization
The compound and related structures have found use in catalysis and polymerization processes. For example, alcohol adducts of 1,3-dimesitylimidazolin-2-ylidene, which share functional similarities with bromothiazolyl ethanols, have been employed as single-component catalyst/initiators for the ring-opening polymerization of lactide. This demonstrates the utility of such compounds in creating polymers with controlled molecular weights and architectures, which is crucial for material science and engineering (Csihony et al., 2005).
Chemical Transformations
This compound derivatives have been utilized in various chemical transformations, showcasing their versatility in organic synthesis. For instance, N-heterocyclic carbenes, which can be structurally related to bromothiazolyl ethanols, have been shown to be effective catalysts in the transesterification between esters and alcohols. This highlights the role of such compounds in facilitating esterification reactions, which are fundamental in pharmaceutical and chemical industries (Grasa et al., 2002).
Material Science
In material science, the bromothiazolyl ethanol framework has contributed to the development of new materials with desired properties. For example, 2-(pyridin-2-yl)ethanol, a compound with functional resemblance to this compound, has been used as a protecting group for methacrylic acid in polymer chemistry. This application is crucial for synthesizing polymers with specific functionalities, which can be used in various industrial and biomedical fields (Elladiou & Patrickios, 2012).
Mechanism of Action
Target of Action
Thiazole derivatives, which include 2-(2-bromothiazol-4-yl)ethanol, have been found to exhibit diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiazole derivatives, in general, are known to interact with a variety of biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The compound’s solubility and partition coefficient, which can impact its bioavailability, have been predicted . The compound has a Log Kow (KOWWIN v1.67 estimate) of 0.97 , indicating a balance between hydrophilicity and lipophilicity, which could influence its absorption and distribution in the body.
Result of Action
Thiazole derivatives have been associated with a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
properties
IUPAC Name |
2-(2-bromo-1,3-thiazol-4-yl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNOS/c6-5-7-4(1-2-8)3-9-5/h3,8H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYJGKNDTFRUDRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)Br)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6BrNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00709809 |
Source
|
| Record name | 2-(2-Bromo-1,3-thiazol-4-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
263169-24-0 |
Source
|
| Record name | 2-(2-Bromo-1,3-thiazol-4-yl)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709809 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-bromo-1,3-thiazol-4-yl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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